Cas no 1396793-22-8 (3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine)

• Product Name: 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine
• CAS No: 1396793-22-8
• MF: C₁₃H₁₆N₆O₃S
• MW: 336.369540214539
• CID: 5833353
• PubChem ID: 71791748
• Update Time: 2025-06-08

3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (6-imidazol-1-ylpyridazin-3-yl)-(4-methylsulfonylpiperazin-1-yl)methanone
• 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine
• 1396793-22-8
• (6-(1H-imidazol-1-yl)pyridazin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone
• F6238-0195
• VU0539138-1
• AKOS024541701

• Inchi： 1S/C13H16N6O3S/c1-23(21,22)19-8-6-17(7-9-19)13(20)11-2-3-12(16-15-11)18-5-4-14-10-18/h2-5,10H,6-9H2,1H3
• InChI Key： FLSBPJMLYDYPGQ-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(N2C=NC=C2)C=C1)(N1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 336.10045957g/mol
• Monoisotopic Mass: 336.10045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 110Ų

Additional information on 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine

Introduction to 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine (CAS No. 1396793-22-8) in Modern Chemical and Pharmaceutical Research

3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine, identified by the CAS number 1396793-22-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by its pyridazine core, which is functionalized with an imidazole ring and a methanesulfonylpiperazine moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The pyridazine scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities. Its ability to interact with various biological targets has made it a valuable component in the design of therapeutic agents. In particular, the presence of the 1H-imidazol-1-yl group introduces additional binding potential, allowing for interactions with proteins and enzymes that are critical in numerous disease pathways. This dual functionality makes 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine a versatile molecule for developing novel therapeutic strategies.

The 4-methanesulfonylpiperazine-1-carbonyl substituent further enhances the molecular complexity and potential biological activity of this compound. Methanesulfonyl groups are known to improve metabolic stability and binding affinity, making them a common feature in drug candidates. When combined with the pyridazine and imidazole moieties, this compound exhibits a unique set of properties that could be exploited for therapeutic applications. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases, particularly in oncology and neurology.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine. These techniques allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. The compound's structural features suggest potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Preliminary computational studies have indicated that this molecule may exhibit inhibitory effects on these targets, making it an attractive lead for further investigation.

In addition to its potential as a standalone therapeutic agent, 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine could serve as a building block for more complex derivatives. By modifying its core structure or introducing additional functional groups, researchers can fine-tune its biological activity to target specific disease pathways. This modular approach is increasingly popular in drug design, as it allows for rapid optimization and customization of molecular properties.

The synthesis of 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine presents both challenges and opportunities for synthetic chemists. The presence of multiple heterocyclic rings requires careful consideration of reaction conditions to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling this type of structure.

Biological evaluation of 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine has begun to reveal its potential as a pharmacological tool. Initial experiments have demonstrated modest activity against certain kinases, suggesting that further optimization could enhance its efficacy. Additionally, the compound's ability to cross the blood-brain barrier makes it an intriguing candidate for treating neurological disorders. These findings underscore the importance of exploring novel chemical entities like this one for addressing unmet medical needs.

The future direction of research on 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine will likely focus on expanding its therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating preclinical findings into clinical reality. By leveraging interdisciplinary approaches, researchers can accelerate the development of new treatments based on this promising compound.

In conclusion, 3-(1H-imidazol-1-yl)-6-(4-methanesulfonylpiperazine-1-carbonyl)pyridazine (CAS No. 1396793-22-8) represents an exciting opportunity in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.